Cas no 57768-12-4 (5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester)

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester structure
57768-12-4 structure
Product Name:5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
CAS No:57768-12-4
MF:C15H15NO2
MW:241.285104036331
CID:1092126
PubChem ID:12225934
Update Time:2025-04-20

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 5,6-dimethyl-4-phenylpicolinate
    • methyl 5,6-dimethyl-4-phenylpyridine-2-carboxylate
    • 5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
    • Methyl5,6-dimethyl-4-phenylpicolinate
    • 57768-12-4
    • Inchi: 1S/C15H15NO2/c1-10-11(2)16-14(15(17)18-3)9-13(10)12-7-5-4-6-8-12/h4-9H,1-3H3
    • InChI Key: ZKWMSSQFTWSPNM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C2C=CC=CC=2)=C(C)C(C)=N1)=O

Computed Properties

  • Exact Mass: 241.110278721g/mol
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 374.0±30.0 °C at 760 mmHg
  • Flash Point: 180.0±24.6 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Security Information

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